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Introduction
4-Heptanol (C₇H₁₆O), also known as dipropylcarbinol, is a secondary alcohol that serves as an

effective solvent for a variety of organic compounds.[1] Its molecular structure, featuring a

seven-carbon aliphatic chain and a centrally located hydroxyl group, imparts a dual nature. The

long hydrocarbon chain provides a significant nonpolar character, making it highly suitable for

dissolving hydrophobic and nonpolar molecules, while the hydroxyl group offers a site for

hydrogen bonding, allowing for some miscibility with polar solvents.[2][3] This unique balance

makes 4-Heptanol a versatile solvent in organic synthesis, formulation development, and

biological research. As the carbon chain length of an alcohol increases, its solubility in water

decreases, and it becomes a better solvent for nonpolar substances.[2] This principle makes

C7 alcohols like 4-Heptanol particularly useful for dissolving larger nonpolar compounds such

as oils, lipids, and various active pharmaceutical ingredients (APIs) that are insoluble in

aqueous media.

Physicochemical Properties
A comprehensive understanding of 4-Heptanol's physical and chemical properties is essential

for its effective and safe use. Key properties are summarized in Table 1.

Table 1: Physicochemical Properties of 4-Heptanol
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Property Value Reference

IUPAC Name Heptan-4-ol [1]

Synonyms
Dipropylcarbinol, 4-Heptyl

Alcohol
[1]

CAS Number 589-55-9 [1]

Molecular Formula C₇H₁₆O [1]

Molecular Weight 116.20 g/mol [1]

Appearance Colorless liquid -

Boiling Point 156-158 °C @ 760 mmHg -

Melting Point -41.5 °C [4]

Flash Point 47.78 °C (118 °F) -

Water Solubility 4.753 g/L (at 20 °C) [4]

logP (Octanol/Water) 2.220 [4]

Classification
Flammable Liquid (GHS

Warning H226)
[1]

Solvent Properties and Applications
The solvating power of 4-Heptanol is rooted in the principle of "like dissolves like." Its

substantial alkyl structure allows for strong van der Waals interactions with nonpolar solutes,

effectively overcoming the solute-solute forces within the compound's crystal lattice. Studies on

shorter-chain alcohols (C4-C6) have shown they can effectively dissolve nonpolar materials like

polyalphaolefin (PAO) and mineral oils, with efficacy increasing with chain length.[5][6][7] By

extension, 4-Heptanol is an excellent candidate for solubilizing a wide range of nonpolar

compounds.

Key Applications:

Organic Synthesis: Used as a reaction medium for transformations involving nonpolar

reagents and substrates.[8]
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Drug Formulation: Acts as a solvent or co-solvent for poorly water-soluble APIs, facilitating

their incorporation into various dosage forms.

Biological Assays: Employed to prepare stock solutions of hydrophobic compounds for in

vitro and in vivo studies. For example, heptanol is widely used as a reversible inhibitor of gap

junctions in cell biology and electrophysiology research.[9][10][11]

Industrial Applications: Utilized in the formulation of fragrances, flavors, and coatings.

Table 2: Illustrative Solubility of Nonpolar Compound Classes in 4-Heptanol
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Compound Class Example
Expected Solubility
in 4-Heptanol

Rationale

Long-Chain Alkanes
Dodecane,

Hexadecane
High

Strong London

dispersion forces

between the solvent's

and solute's alkyl

chains promote

miscibility.

Aromatic

Hydrocarbons
Toluene, Naphthalene High

Nonpolar nature

aligns well with the

hydrophobic character

of 4-Heptanol.

Lipids and Fatty Acids
Palmitic Acid, Oleic

Acid
High

The long hydrocarbon

tails of lipids are

readily solvated by the

heptyl chain of the

solvent.

Steroids
Cholesterol,

Testosterone
Moderate to High

The large, rigid, and

nonpolar steroid

backbone is

compatible with 4-

Heptanol. Solubility

may vary with polar

functional groups.

Nonpolar Polymers Polyalphaolefin (PAO) Moderate to High

Longer-chain alcohols

are effective at

dissolving

hydrocarbon

polymers; 4-Heptanol

is expected to perform

well.[5][6]

Poorly Soluble APIs Itraconazole,

Griseofulvin

Moderate Can serve as a useful

organic solvent for

APIs with low
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aqueous solubility,

often used in initial

screening and

formulation studies.

Note: This table is illustrative, based on chemical principles. Actual solubility values should be

determined experimentally.
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Caption: Logical diagram of 4-Heptanol's solvent properties.
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Caption: Experimental workflow for solubility assessment.
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Caption: Mechanism of gap junction inhibition by 4-Heptanol.

Protocols
Protocol 1: General Procedure for Dissolving Nonpolar
Compounds
This protocol outlines a standard method for dissolving a known mass of a nonpolar solid into

4-Heptanol to create a solution of a specific concentration.

Materials:

4-Heptanol (reagent grade or higher)

Nonpolar solute (e.g., hydrophobic API, organic intermediate)

Analytical balance

Glass vials or flasks with airtight caps (e.g., screw caps with PTFE liners)

Volumetric pipettes or micropipettes

Vortex mixer

Water bath sonicator (optional)

Personal Protective Equipment (PPE): safety glasses, lab coat, nitrile gloves

Procedure:

Preparation: Ensure all glassware is clean and dry. Perform all operations in a well-ventilated

fume hood.

Weighing Solute: Accurately weigh the desired mass of the nonpolar solute using an

analytical balance and transfer it directly into the chosen glass vial or flask.
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Adding Solvent: Using a calibrated pipette, add a portion (e.g., 80%) of the calculated final

volume of 4-Heptanol to the vial containing the solute.

Dissolution:

Securely cap the vial.

Mix the contents vigorously using a vortex mixer for 1-2 minutes.

Visually inspect the solution for any undissolved particles.

If the solute is not fully dissolved, place the vial in a water bath sonicator for 5-10 minute

intervals. Caution: Monitor the vial to prevent overheating, as 4-Heptanol is a flammable

liquid.[1]

Final Volume Adjustment: Once the solute is completely dissolved, allow the solution to

return to room temperature. Add 4-Heptanol to reach the final desired volume and mix

thoroughly.

Storage: Store the solution in the tightly capped vial, properly labeled with the compound

name, concentration, solvent, and date. Store in a cool, well-ventilated place away from

ignition sources.

Protocol 2: Preparation of a 4-Heptanol Stock Solution
for In Vitro Assays
This protocol describes the preparation of a concentrated stock solution of 4-Heptanol for use

as a gap junction inhibitor in cell culture experiments.

Background: Heptanol reversibly inhibits gap junction intercellular communication.[11] Low

concentrations (e.g., 0.05 mM) can be used to specifically target gap junctions, while higher

concentrations (≥2 mM) may also inhibit sodium channels, leading to confounding effects.[10]

[11] This protocol focuses on preparing a stock solution for achieving specific, low-millimolar

final concentrations in an aqueous medium.

Materials:
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4-Heptanol

Dimethyl sulfoxide (DMSO) or absolute ethanol (as an intermediate solvent)

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Target aqueous medium (e.g., cell culture medium, physiological buffer)

PPE: safety glasses, lab coat, sterile gloves

Procedure:

Primary Stock Preparation (e.g., 1 M in Ethanol):

In a chemical fume hood, pipette 861 µL of 4-Heptanol (density ≈ 0.813 g/mL) into a

sterile glass vial. This corresponds to approximately 700 mg or 6.02 mmol.

Add absolute ethanol to a final volume of 6.02 mL. This creates a ~1 M stock solution. Mix

thoroughly.

Note: Using an intermediate solvent like ethanol or DMSO is common practice to aid the

dispersion of sparingly water-soluble alcohols into aqueous solutions.

Working Solution Preparation:

Determine the final concentration needed in your assay (e.g., 0.5 mM).

Perform a serial dilution from the primary stock into your final aqueous medium. For

example, to make a 0.5 mM solution in 10 mL of culture medium, you would add 5 µL of

the 1 M stock solution (a 1:2000 dilution).

Application to Cells:

Add the diluted working solution to your cell culture or experimental chamber and mix

gently.
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Crucial Control: Prepare a vehicle control by adding the same final concentration of the

intermediate solvent (e.g., 0.05% ethanol for a 1:2000 dilution) to a parallel set of cells to

ensure the solvent itself does not affect the experimental outcome.

Safety and Disposal:

Handle 4-Heptanol and concentrated stock solutions in a fume hood.

Dispose of chemical waste according to your institution's guidelines.

Disclaimer: These protocols are intended as a guide. Researchers should optimize procedures

for their specific compounds and applications. Always consult the Safety Data Sheet (SDS) for

4-Heptanol before use and adhere to all laboratory safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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